Cas no 2227698-16-8 (5-(2R)-oxiran-2-yl-1H-1,3-benzodiazole)
5-(2R)-oxiran-2-yl-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(2R)-oxiran-2-yl-1H-1,3-benzodiazole
- EN300-1784632
- 2227698-16-8
- 5-[(2R)-oxiran-2-yl]-1H-1,3-benzodiazole
-
- Inchi: 1S/C9H8N2O/c1-2-7-8(11-5-10-7)3-6(1)9-4-12-9/h1-3,5,9H,4H2,(H,10,11)/t9-/m0/s1
- InChI Key: QQXYNOCTLBQHMB-VIFPVBQESA-N
- SMILES: O1C[C@H]1C1=CC=C2C(=C1)NC=N2
Computed Properties
- Exact Mass: 160.063662883g/mol
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 41.2Ų
5-(2R)-oxiran-2-yl-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1784632-0.05g |
5-[(2R)-oxiran-2-yl]-1H-1,3-benzodiazole |
2227698-16-8 | 0.05g |
$1296.0 | 2023-09-19 | ||
| Enamine | EN300-1784632-0.1g |
5-[(2R)-oxiran-2-yl]-1H-1,3-benzodiazole |
2227698-16-8 | 0.1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1784632-0.25g |
5-[(2R)-oxiran-2-yl]-1H-1,3-benzodiazole |
2227698-16-8 | 0.25g |
$1420.0 | 2023-09-19 | ||
| Enamine | EN300-1784632-0.5g |
5-[(2R)-oxiran-2-yl]-1H-1,3-benzodiazole |
2227698-16-8 | 0.5g |
$1482.0 | 2023-09-19 | ||
| Enamine | EN300-1784632-1.0g |
5-[(2R)-oxiran-2-yl]-1H-1,3-benzodiazole |
2227698-16-8 | 1g |
$1543.0 | 2023-06-02 | ||
| Enamine | EN300-1784632-2.5g |
5-[(2R)-oxiran-2-yl]-1H-1,3-benzodiazole |
2227698-16-8 | 2.5g |
$3025.0 | 2023-09-19 | ||
| Enamine | EN300-1784632-5.0g |
5-[(2R)-oxiran-2-yl]-1H-1,3-benzodiazole |
2227698-16-8 | 5g |
$4475.0 | 2023-06-02 | ||
| Enamine | EN300-1784632-10.0g |
5-[(2R)-oxiran-2-yl]-1H-1,3-benzodiazole |
2227698-16-8 | 10g |
$6635.0 | 2023-06-02 | ||
| Enamine | EN300-1784632-1g |
5-[(2R)-oxiran-2-yl]-1H-1,3-benzodiazole |
2227698-16-8 | 1g |
$1543.0 | 2023-09-19 | ||
| Enamine | EN300-1784632-5g |
5-[(2R)-oxiran-2-yl]-1H-1,3-benzodiazole |
2227698-16-8 | 5g |
$4475.0 | 2023-09-19 |
5-(2R)-oxiran-2-yl-1H-1,3-benzodiazole Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 5-(2R)-oxiran-2-yl-1H-1,3-benzodiazole
Comprehensive Analysis of 5-(2R)-oxiran-2-yl-1H-1,3-benzodiazole (CAS No. 2227698-16-8): Properties, Applications, and Research Insights
The compound 5-(2R)-oxiran-2-yl-1H-1,3-benzodiazole (CAS No. 2227698-16-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science. This epoxide-functionalized benzodiazole derivative stands out for its stereospecific (2R)-oxiran moiety, which plays a critical role in its reactivity and biological interactions. Researchers are particularly interested in its chiral synthesis pathways and molecular docking capabilities, making it a subject of numerous peer-reviewed studies.
In the context of current scientific trends, 5-(2R)-oxiran-2-yl-1H-1,3-benzodiazole aligns with the growing demand for small-molecule modulators in drug discovery. Its heterocyclic core demonstrates remarkable compatibility with enzyme inhibition studies, particularly in targeting kinases and proteases. The compound's CAS No. 2227698-16-8 frequently appears in patent filings related to anti-inflammatory agents and neuroprotective compounds, reflecting its therapeutic potential. Recent computational studies highlight its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), which are crucial for preclinical development.
The synthetic chemistry community has developed innovative approaches to produce 5-(2R)-oxiran-2-yl-1H-1,3-benzodiazole with high enantiomeric purity. Advanced techniques like asymmetric epoxidation and microwave-assisted synthesis have significantly improved yields compared to traditional methods. These breakthroughs address frequently searched queries such as "how to synthesize chiral epoxides" and "benzodiazole derivatives in medicinal chemistry," demonstrating the compound's relevance to contemporary research challenges.
Material scientists have explored the photophysical properties of CAS 2227698-16-8, revealing promising characteristics for organic electronics. Its rigid benzodiazole scaffold contributes to exceptional charge transport efficiency, making it a candidate for OLED materials and molecular sensors. These findings correlate with trending topics in sustainable technology, where researchers investigate "bio-based electronic materials" and "energy-efficient luminescent compounds."
Quality control aspects of 5-(2R)-oxiran-2-yl-1H-1,3-benzodiazole involve sophisticated analytical techniques. High-performance liquid chromatography (HPLC) methods with chiral stationary phases are essential for verifying the compound's stereochemical integrity, while LC-MS and NMR spectroscopy ensure batch-to-batch consistency. These protocols respond to industry demands for "analytical validation of chiral compounds" – a frequently searched term in pharmaceutical quality assurance forums.
Environmental and regulatory considerations for CAS No. 2227698-16-8 follow stringent green chemistry principles. Recent lifecycle assessments focus on reducing solvent waste in its production, aligning with global initiatives for sustainable chemical manufacturing. Such developments address popular queries about "eco-friendly synthesis of heterocycles" and "biodegradable pharmaceutical intermediates," positioning this compound as part of the green chemistry revolution.
Future research directions for 5-(2R)-oxiran-2-yl-1H-1,3-benzodiazole may explore its structure-activity relationships through computational drug design platforms. The integration of AI-assisted molecular modeling could accelerate its development as a targeted therapy candidate. These prospects resonate with trending searches about "machine learning in drug discovery" and "precision medicine development," highlighting the compound's relevance in cutting-edge biomedical innovation.
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